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Compound of Interest

Compound Name: Fura-5F AM

Cat. No.: B15554501 Get Quote

For Immediate Use: A comprehensive guide to the safe handling, personal protective

equipment (PPE), and disposal of Fura-5F AM, a fluorescent calcium indicator. This document

provides procedural steps to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Fura-5F AM is a valuable tool for researchers and drug development professionals

investigating intracellular calcium signaling. As a membrane-permeant acetoxymethyl (AM)

ester, it requires careful handling to ensure user safety and experimental success. This guide

outlines the essential personal protective equipment (PPE), step-by-step handling protocols,

and disposal procedures for Fura-5F AM.

Personal Protective Equipment (PPE) and Safety
Data
Proper PPE is the first line of defense against potential exposure to Fura-5F AM. While a

specific Safety Data Sheet (SDS) for Fura-5F AM is not readily available, data for the

structurally similar compound Fluo-5F AM can provide guidance. The following table

summarizes the recommended PPE and available safety data.
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Parameter
Specification/Recommend
ation

Rationale

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

Fura-5F AM solutions or the

powder form.

Hand Protection Disposable nitrile gloves.[1]

Provides a barrier against skin

contact. Change gloves

immediately if contaminated.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

certified respirator if creating

aerosols or handling large

quantities.

Minimizes inhalation risk.

Hazard Phrases (for Fluo-5F

AM)

H303, H313, H333: May be

harmful if swallowed, in contact

with skin, or if inhaled.[2]

Indicates potential health

hazards upon exposure.

Precautionary Phrases (for

Fluo-5F AM)

R20, R21, R22: Harmful by

inhalation, in contact with skin,

and if swallowed.[2]

Reinforces the need for

protective measures to avoid

exposure.

Experimental Protocol: Safe Handling of Fura-5F AM
Following a standardized protocol is crucial for both safety and experimental reproducibility.

1. Receiving and Storage:

Upon receipt, inspect the vial for any damage.

Store Fura-5F AM desiccated and protected from light at ≤–20°C.[3]

Before opening, allow the vial to warm to room temperature to prevent condensation.[3]
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2. Preparation of Stock Solution:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear all recommended PPE (lab coat, gloves, and safety glasses).

Prepare a 1–5 mM stock solution of Fura-5F AM in high-quality, anhydrous dimethyl

sulfoxide (DMSO).[3]

Ensure the solution is thoroughly mixed. Dissolution may be slow.[3]

Store the DMSO stock solution in small aliquots at ≤–20°C, protected from light and

moisture.[3]

3. Loading Cells with Fura-5F AM:

Dilute the Fura-5F AM DMSO stock solution into a suitable aqueous buffer to the final

working concentration (typically 0.1 µM to 5 µM).[3]

Mix well to ensure homogeneity.

Incubate the cells with the Fura-5F AM loading solution for the desired time and temperature

as determined by your specific experimental protocol.

After incubation, wash the cells with fresh buffer to remove extracellular dye.

4. Decontamination:

Wipe down all work surfaces with a suitable laboratory disinfectant or 70% ethanol after

handling Fura-5F AM.

Dispose of all contaminated consumables as outlined in the disposal plan.

Disposal Plan
Proper disposal of Fura-5F AM and associated waste is essential to prevent environmental

contamination and ensure laboratory safety.
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Unused Fura-5F AM Powder: Dispose of as hazardous chemical waste in accordance with

local, state, and federal regulations.

DMSO Stock Solutions: Collect in a designated, labeled hazardous waste container for

organic solvents.

Aqueous Solutions: Collect in a labeled aqueous hazardous waste container.

Contaminated Consumables: All pipette tips, tubes, gloves, and other disposable items that

have come into contact with Fura-5F AM should be placed in a designated hazardous waste

bag or container for solid chemical waste.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Fura-5F AM, from

receiving to disposal.

Preparation Experimental Use Cleanup & Disposal

Receive & Inspect Store at ≤–20°C
(Desiccated, Light-Protected) Warm to Room Temp Prepare DMSO Stock

(In Fume Hood) Prepare Working SolutionUse Stock Load Cells Wash Cells Perform Experiment Decontaminate Work AreaPost-Experiment Dispose of Waste
(Chemical Waste Stream)

Wear Appropriate PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fura-5F AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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